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Compound of Interest

Compound Name: Mannitol hexanitrate

Cat. No.: B089765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mannitol hexanitrate (MHN) is a highly sensitive and powerful explosive. Its

synthesis, handling, and use require specialized knowledge and equipment in approved

facilities. These notes are for informational and research purposes only and are not intended to

facilitate the production or use of explosive devices.

Introduction
Mannitol hexanitrate (MHN), also known as nitromannite, is a secondary explosive notable for

its high detonation velocity and sensitivity.[1][2][3] Historically, it has been used in detonators

and blasting caps.[3][4] Although largely replaced by more stable compounds in modern

military applications, its properties make it a subject of ongoing research in energetic materials.

[4][5][6] Physically, MHN is a colorless, powdery solid with a density of approximately 1.73

g/cm³.[1][3] It is a stereoisomer of sorbitol hexanitrate (SHN), and its spatial arrangement of

nitrooxy groups influences its physical and chemical properties.[7]

Physicochemical and Explosive Properties
A summary of key quantitative data for mannitol hexanitrate is presented in the table below,

providing a comparative overview of its performance characteristics.
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Property Value References

Chemical Formula C₆H₈N₆O₁₈ [1]

Molar Mass 452.15 g/mol [3]

Density 1.73 g/cm³ [1][2][3]

Detonation Velocity 8260 m/s [1][2][3]

Melting Point 112 °C (234 °F; 385 K) [3][6]

Oxygen Balance +7.1% [1]

Relative Effectiveness (RE)

Factor
1.70 [3][8]

Shock Sensitivity More sensitive than PETN [2][3]

Friction Sensitivity Comparable to PETN [3]

Applications in Detonators
Mannitol hexanitrate's high sensitivity to initiation by shock and friction, approaching that of a

primary explosive, combined with its high detonation velocity, makes it suitable for use in

detonators.[2][3] It can function as a secondary explosive in a detonator train, initiated by a

more sensitive primary explosive to amplify the detonation wave. Historically, it was used in

blasting caps and even in specialized applications like explosive rivets during World War II.[3]

[4] However, its high sensitivity, particularly at temperatures above 75 °C, has led to it being

superseded by more stable explosives like PETN in many applications.[1][3][5]

Experimental Protocols
Synthesis of Mannitol Hexanitrate (Mixed Acid Method)
The synthesis of MHN is a non-trivial process that demands rigorous safety protocols and

precise control over reaction conditions to prevent runaway reactions and the formation of

impure, less stable byproducts like lower nitrate esters.[2][3][5] The most common laboratory-

scale method involves the nitration of D-mannitol using a mixture of concentrated nitric and

sulfuric acids.[5][9]
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Caution: This procedure involves highly corrosive and reactive chemicals and produces a

sensitive explosive. It should only be performed by trained personnel in a specialized

laboratory with appropriate safety measures, including blast shields and remote handling

capabilities.

Materials:

Finely powdered D-mannitol

Concentrated nitric acid (d=1.5)

Concentrated sulfuric acid

Ice

Sodium carbonate solution

Ethanol

Procedure:

Gradually add 100 g of finely powdered mannitol to 500 g of concentrated nitric acid with

constant stirring, maintaining a low temperature.

Once the mannitol is fully dissolved, cool the solution to 0 °C.

Slowly add 1000 g of concentrated sulfuric acid to the cooled solution, ensuring the

temperature is strictly controlled.

Allow the mixture to stand for approximately one hour to allow for the crystallization of

mannitol hexanitrate.

Filter the separated crystals from the acid mixture.

Wash the collected crystals sequentially with cold water and then with a warm sodium

carbonate solution to neutralize residual acid.

For further purification, recrystallize the product from ethanol.[9]
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The workflow for the synthesis and purification of mannitol hexanitrate is illustrated in the

diagram below.

Workflow for Mannitol Hexanitrate Synthesis

Nitration

Purification

Powdered D-Mannitol

Dissolve in conc. HNO3

Cool solution to 0°C

Slowly add conc. H2SO4

Allow to stand for 1 hour

Filter crystals

Wash with cold water

Wash with warm Na2CO3 solution

Recrystallize from Ethanol

Pure Mannitol Hexanitrate
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Click to download full resolution via product page

Caption: Synthesis and purification workflow for Mannitol Hexanitrate.

Characterization Protocols
Thermal Stability Analysis (Isothermal Calorimetry)

Thermal stability is a critical parameter for any explosive, dictating its safe handling and storage

limits. Isothermal calorimetry can be used to compare the stability of MHN with its isomers or

other explosives.[4]

Procedure:

Place a small, precisely weighed sample (e.g., 5-6 mg) of MHN into a sample cell.

Use a Thermal Activity Monitor (TAM) or similar isothermal calorimeter.

Run the samples isothermally at several elevated temperatures (e.g., 80, 90, 100, 110, and

120 °C).[4]

Monitor the heat flow from the sample over time until decomposition is complete.

The time to the maximum rate of heat flow can be used as a measure of thermal stability.[4]

Impact Sensitivity Testing (Drop-Weight Test)

Impact sensitivity is a measure of the ease of initiation of an explosive by mechanical shock.

Standardized drop-weight tests are commonly used for this characterization.[10]

Procedure:

A small sample of the explosive is placed on an anvil.

A specified weight is dropped from varying heights onto the sample.

The outcome of each drop is recorded as a "Go" (reaction observed) or "No-Go" (no

reaction).
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Statistical methods are used to determine the height at which there is a 50% probability of

initiation (H₅₀).

Testing conditions, such as the use of grit paper, significantly affect the results and must be

carefully controlled and reported.[10]

The logical relationship for evaluating the suitability of MHN for detonator applications is

depicted below.

Evaluation Logic for Detonator Application
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Caption: Evaluation logic for MHN in detonator applications.

Safety and Handling
Mannitol hexanitrate is highly sensitive to shock, friction, and heat and can detonate under

these conditions.[1] It must be handled with extreme care. For transportation and storage, it is
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typically wetted with at least 40% water or a mixture of alcohol and water to reduce its

sensitivity.[11][12] If consumed, MHN acts as a potent vasodilator and can cause severe

headaches.[1] Proper personal protective equipment (PPE) should be worn at all times when

handling this compound. Neutralization can be achieved through controlled burning in a safe

area or by chemical hydrolysis with a base in a dilute alcohol solution, a process that is highly

exothermic and requires careful control.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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